Cas no 801292-27-3 ([1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-)
801292-27-3 structure
Product Name:[1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-
CAS No:801292-27-3
MF:C15H12O2
MW:224.254584312439
CID:713017
PubChem ID:45097861
Update Time:2025-04-19
[1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-
- [1,1-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-(9CI)
- 5-methyl-2-phenylbenzene-1,3-dicarbaldehyde
- 801292-27-3
- [1,1-biphenyl]-2,6-dicarbaldehyde,4-methyl-
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- Inchi: 1S/C15H12O2/c1-11-7-13(9-16)15(14(8-11)10-17)12-5-3-2-4-6-12/h2-10H,1H3
- InChI Key: QEOXOEZERRQKOW-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C)C=C(C=O)C=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 224.083729621g/mol
- Monoisotopic Mass: 224.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 34.1Ų
[1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
801292-27-3 ([1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-) Related Products
- 1210-05-5(Biphenyl-2,2'-dicarboxaldehyde)
- 343604-07-9(3',4'-dimethyl-[1,1'-biphenyl]-3-carbaldehyde)
- 16191-28-9(4-Methylbiphenyl-2-carboxaldehyde)
- 371764-26-0(2'-methyl-[1,1'-biphenyl]-3-carbaldehyde)
- 7111-68-4(2'-methyl-[1,1'-biphenyl]-2-carbaldehyde)
- 1203-68-5(2-Phenylbenzaldehyde)
- 343604-05-7(3',4'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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